Cas no 947191-20-0 (6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester)

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester structure
947191-20-0 structure
Product Name:6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
CAS No:947191-20-0
MF:C16H21BN2O4
MW:316.159944295883
MDL:MFCD11617921
CID:1039888
PubChem ID:53408352
Update Time:2024-10-25

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
    • 1H-Indazole-3-carboxylic acid, 6-(4,4,5,5- tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
    • 3-ETHOXYCARBONYL-1H-INDAZOLE-6-BORONIC ACID PINACOL ESTER
    • 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
    • (3-(ETHOXYCARBONYL)-1H-INDAZOL-6-YL)BORONIC ACID PINACOL ESTER
    • ETHYL 6-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE-3-CARBOXYLATE
    • AS-30899
    • DTXSID50696235
    • SCHEMBL4794018
    • XMB19120
    • AKOS016006885
    • CS-0321665
    • 947191-20-0
    • SB40165
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
    • MFCD11617921
    • C16H21BN2O4
    • Ethyl6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
    • 6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
    • MDL： MFCD11617921
    • Inchi： 1S/C16H21BN2O4/c1-6-21-14(20)13-11-8-7-10(9-12(11)18-19-13)17-22-15(2,3)16(4,5)23-17/h7-9H,6H2,1-5H3,(H,18,19)
    • InChI Key： MHQAUOWKFQERAD-UHFFFAOYSA-N
    • SMILES： O=C(C1C2C(=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)NN=1)OCC

Computed Properties

  • Exact Mass: 316.15900
  • Monoisotopic Mass: 316.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.4A^2

Experimental Properties

  • PSA: 73.44000
  • LogP: 2.03880

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Security Information

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Pricemore >>

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6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Production Method

Production Method 1

885272-94-6 885272-94-6
73183-34-3 73183-34-3
947191-20-0 947191-20-0
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane
Reference
Preparation of pyridinylbenzodioxolylpropanamide derivatives for use as cystic fibrosis transmembrane conductor regulator modulators
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6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Raw materials

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Preparation Products

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Related Literature

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